Cas no 1794781-73-9 (Benzaanthracene-7-acetic Acid-13C2)
Benzaanthracene-7-acetic Acid-13C2 Chemical and Physical Properties
Names and Identifiers
-
- Benz[a]anthracene-7-acetic Acid-13C2
- Benzaanthracene-7-acetic Acid-13C2
-
Benzaanthracene-7-acetic Acid-13C2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B183572-5mg |
Benz[a]anthracene-7-acetic Acid-13C2 |
1794781-73-9 | 5mg |
$ 201.00 | 2023-04-19 | ||
| TRC | B183572-50mg |
Benz[a]anthracene-7-acetic Acid-13C2 |
1794781-73-9 | 50mg |
$ 1608.00 | 2023-04-19 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | B183572-5mg |
Benz[a]anthracene-7-acetic Acid-13C2 |
1794781-73-9 | 5mg |
¥1800.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | B183572-50mg |
Benz[a]anthracene-7-acetic Acid-13C2 |
1794781-73-9 | 50mg |
¥14400.00 | 2023-09-15 |
Benzaanthracene-7-acetic Acid-13C2 Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on Benzaanthracene-7-acetic Acid-13C2
Recent Advances in the Study of Benzaanthracene-7-acetic Acid-13C2 (CAS: 1794781-73-9)
Benzaanthracene-7-acetic Acid-13C2 (CAS: 1794781-73-9) is a stable isotope-labeled compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, a derivative of benz[a]anthracene, is widely used as a tracer in metabolic studies, drug metabolism research, and environmental toxicology. The incorporation of carbon-13 isotopes enhances its utility in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, enabling precise tracking of metabolic pathways and degradation products. Recent studies have explored its applications in cancer research, inflammatory diseases, and environmental monitoring, making it a versatile tool for both academic and industrial research.
A recent study published in the Journal of Medicinal Chemistry investigated the role of Benzaanthracene-7-acetic Acid-13C2 in the modulation of cytochrome P450 enzymes, which are critical for drug metabolism. The researchers utilized high-resolution mass spectrometry (HRMS) to track the isotopic labeling pattern and demonstrated its potential in elucidating drug-drug interactions. The study highlighted the compound's stability under physiological conditions, making it an ideal candidate for in vivo studies. Furthermore, the findings suggested that Benzaanthracene-7-acetic Acid-13C2 could serve as a biomarker for assessing liver function and predicting drug clearance rates.
In another groundbreaking study, researchers from the National Institutes of Health (NIH) explored the anti-inflammatory properties of Benzaanthracene-7-acetic Acid-13C2. Using a combination of in vitro and in vivo models, the team demonstrated that the compound significantly reduced the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophages. The study also revealed that the isotopic labeling allowed for precise quantification of the compound's distribution in tissues, providing insights into its pharmacokinetic profile. These findings open new avenues for the development of targeted anti-inflammatory therapies.
Environmental scientists have also leveraged the unique properties of Benzaanthracene-7-acetic Acid-13C2 to study the degradation of polycyclic aromatic hydrocarbons (PAHs) in contaminated soils. A recent paper in Environmental Science & Technology reported the use of this compound as a tracer to monitor microbial degradation pathways. The isotopic labeling enabled the researchers to distinguish between abiotic and biotic degradation processes, offering a more accurate assessment of remediation strategies. This application underscores the compound's potential in addressing environmental challenges related to PAH contamination.
Despite its promising applications, challenges remain in the synthesis and purification of Benzaanthracene-7-acetic Acid-13C2. A recent review in Organic Process Research & Development highlighted the need for scalable and cost-effective synthetic routes to meet the growing demand for this compound. Advances in catalytic labeling techniques and green chemistry approaches are expected to address these challenges, paving the way for broader adoption in research and industry.
In conclusion, Benzaanthracene-7-acetic Acid-13C2 (CAS: 1794781-73-9) represents a valuable tool in chemical biology and pharmaceutical research. Its applications span drug metabolism studies, anti-inflammatory therapy development, and environmental monitoring, demonstrating its versatility and utility. Ongoing research and technological advancements are likely to expand its role in these fields, making it a compound of enduring interest to the scientific community.
1794781-73-9 (Benzaanthracene-7-acetic Acid-13C2) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)